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Compound of Interest

Compound Name: Selenium-78

Cat. No.: B083074 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the nuclear properties of

Selenium-78 (78Se), a stable isotope of selenium. The information is curated for professionals

in research, science, and drug development who require detailed data on this nuclide for

applications such as isotopic labeling, nuclear physics research, and the production of medical

radionuclides.

Core Nuclear Properties of Selenium-78
Selenium-78 is one of the five stable isotopes of selenium, notable for its significant natural

abundance. It is a non-radioactive nuclide, making it suitable for a variety of applications where

stability is crucial.

Quantitative Nuclear Data Summary
The fundamental nuclear characteristics of Selenium-78 are summarized in the tables below

for ease of reference and comparison.
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General Properties Value Reference

Atomic Number (Z) 34 [1]

Neutron Number (N) 44 [1]

Mass Number (A) 78 [1]

Isotopic Symbol 78Se [2]

Mass and Energy Properties Value Reference

Atomic Mass (amu) 77.9173091 [1][3]

Mass Excess (keV) -77025.673 ± 1.487 [3]

Binding Energy (keV) 679988.836 ± 1.491 [3]

Spin, Parity, and Abundance Value Reference

Nuclear Spin (I) 0 [1]

Nuclear Parity (π) + [3]

Natural Abundance (%) 23.69 - 23.77 [1][2]

Stability and Parent Nuclides Value Reference

Half-life Stable [1][4]

Parent Nuclides 78As, 78Br [2][3]

Nuclear Reactions and Cross-Sections
Selenium-78 is involved in several nuclear reactions, with its neutron capture and other

reaction cross-sections being of particular interest in various fields, including nuclear

astrophysics and medical isotope production.

Neutron Capture Cross-Section Data
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The table below presents available data on the neutron capture cross-sections of Selenium-
78. These values are crucial for applications involving neutron irradiation of selenium isotopes.

Reaction Energy Range
Cross-Section

(barns)
Reference

78Se(n,γ)79Se Thermal
Data not explicitly

found

78Se(n,p)78As 13.73 - 14.77 MeV
Values reported in

referenced study

Experimental Protocols for Property Determination
This section outlines the methodologies employed in the experimental determination of key

nuclear properties of Selenium-78. While detailed, step-by-step protocols are often proprietary

or specific to the experimental setup, the following descriptions provide a thorough overview of

the principles and procedures involved.

Determination of Atomic Mass and Isotopic Abundance:
Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
This technique is used for high-precision measurement of isotope ratios, which allows for the

accurate determination of atomic mass and isotopic abundance.[5][6]

Methodology:

Sample Preparation: A known quantity of the selenium sample is chemically purified to

remove any isobaric interferences (elements with isotopes of the same mass). For high-

precision measurements, a double-spike technique may be employed, where the sample is

mixed with a solution containing two enriched selenium isotopes (e.g., 76Se and 78Se) in a

precisely known ratio.[6]

Sample Introduction: The purified selenium solution is introduced into the ICP-MS

instrument. A common method is hydride generation, where the selenium is converted into a
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volatile hydride (H2Se), which is then introduced into the argon plasma.[6]

Ionization: In the inductively coupled plasma, which operates at temperatures of 6,000-

10,000 K, the selenium atoms are efficiently ionized.

Mass Analysis: The ions are extracted from the plasma and guided into a magnetic sector

mass analyzer. The magnetic field separates the ions based on their mass-to-charge ratio.

Detection: The separated isotope beams are simultaneously measured by a series of

detectors (Faraday cups). This simultaneous detection minimizes the effects of plasma

instability and allows for very precise ratio measurements.

Data Correction: The measured isotope ratios are corrected for mass bias (instrumental

discrimination between isotopes of different masses) using the known isotopic composition of

a standard reference material or the double-spike data.

Measurement of Neutron Capture Cross-Section:
Activation Analysis
The activation method is a widely used technique to determine the neutron capture cross-

section of an isotope.[7][8]

Methodology:

Sample Preparation: A sample of known mass containing Selenium-78 is prepared. To

determine the thermal neutron cross-section, two identical samples are typically prepared.

One is left bare, while the other is shielded with a material like cadmium, which absorbs

thermal neutrons.

Irradiation: The samples are irradiated with a known neutron flux in a nuclear reactor or from

another neutron source. The irradiation time is precisely recorded.

Activity Measurement: After irradiation, the samples are removed, and the radioactivity of the

product nuclide (in this case, 79Se, though its long half-life makes direct gamma

measurement challenging; often, a shorter-lived isomer or a different reaction product is

used for easier detection) is measured using a high-resolution gamma-ray spectrometer,
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typically a High-Purity Germanium (HPGe) detector. The characteristic gamma-ray energies

and intensities emitted during the decay of the product nuclide are recorded.

Data Analysis: The neutron capture cross-section is calculated from the measured activity,

the known neutron flux, the number of target nuclei (calculated from the sample mass), and

the irradiation and decay times. The difference in activity between the bare and cadmium-

shielded samples allows for the determination of the thermal neutron capture cross-section.

Visualizations
Decay Pathway to Selenium-78
Selenium-78 is a stable nuclide, meaning it does not decay. However, it is the stable daughter

product of the radioactive decay of two parent nuclides: Arsenic-78 (78As) and Bromine-78

(78Br). The following diagram illustrates these decay pathways.

Arsenic-78 Decay Bromine-78 Decay

Stable Product

Arsenic-78 (⁷⁸As)
(Z=33, N=45)

Half-life: 90.7 min

Selenium-78 (⁷⁸Se)
(Z=34, N=44)

Stable

β⁻ decay
(100%)

Bromine-78 (⁷⁸Br)
(Z=35, N=43)

Half-life: 6.45 min

β⁺ decay / EC
(>99.99%)
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Caption: Decay pathways of Arsenic-78 and Bromine-78 to the stable Selenium-78 isotope.

Experimental Workflow for Neutron Capture Cross-
Section Measurement
The following diagram outlines the general workflow for determining the neutron capture cross-

section of Selenium-78 using the activation method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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